Cas no 33192-03-9 (m-Benzbetaine)

• Product Name: m-Benzbetaine
• CAS No: 33192-03-9
• MF: C₁₀H₁₄NO₂
• MW: 180.223662853241
• CID: 2664976
• Update Time: 2023-08-06

m-Benzbetaine Chemical and Physical Properties

Names and Identifiers

• 3-carboxy-tri-N-methyl-anilinium betaine
• m-Benzbetaine
• Oprea1_602621

• Inchi： 1S/C10H13NO2/c1-11(2,3)9-6-4-5-8(7-9)10(12)13/h4-7H,1-3H3/p+1
• InChI Key： PNXKNGBNZNQGRZ-UHFFFAOYSA-O
• SMILES： OC(C1=CC=CC(=C1)[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 180.102
• Monoisotopic Mass: 180.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3